Cas no 2169150-20-1 (2-formyl-4-(trifluoromethyl)-1H-imidazole-5-carboxylic acid)

• Product Name: 2-formyl-4-(trifluoromethyl)-1H-imidazole-5-carboxylic acid
• CAS No: 2169150-20-1
• MF: C₆H₃F₃N₂O₃
• MW: 208.094831705093
• CID: 5466135
• PubChem ID: 132398709
• Update Time: 2023-08-28

2-formyl-4-(trifluoromethyl)-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-formyl-4-(trifluoromethyl)-1H-imidazole-5-carboxylic acid
• 2-Formyl-5-(trifluoromethyl)-1H-imidazole-4-carboxylic acid
• Z2768513130
• 2-formyl-4-(trifluoromethyl)-1H-imidazole-5-carbo xylic acid
• 1H-Imidazole-4-carboxylic acid, 2-formyl-5-(trifluoromethyl)-

• Inchi： 1S/C6H3F3N2O3/c7-6(8,9)4-3(5(13)14)10-2(1-12)11-4/h1H,(H,10,11)(H,13,14)
• InChI Key： AIJYHYACVFFZCR-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)N=C(C=O)N1)(F)F

Computed Properties

• Exact Mass: 208.00957645 g/mol
• Monoisotopic Mass: 208.00957645 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83
• Molecular Weight: 208.09

Experimental Properties

• Density: 1.753±0.06 g/cm3(Predicted)
• Boiling Point: 433.7±55.0 °C(Predicted)
• pka: 2.68±0.36(Predicted)